Cas no 895639-81-3 (3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine
• CAS No: 895639-81-3
• MF: C₂₁H₂₃ClN₂O₃S
• MW: 418.936923265457
• CID: 5912970
• PubChem ID: 18560126
• Update Time: 2025-10-18

3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• CCG-138053
• 895639-81-3
• 3-(4-chlorophenyl)sulfonyl-6-ethoxy-N,N-diethylquinolin-4-amine
• 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine
• 3-((4-chlorophenyl)sulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine
• AKOS001858384
• F1609-0106
• CHEMBL4906115

• Inchi： 1S/C21H23ClN2O3S/c1-4-24(5-2)21-18-13-16(27-6-3)9-12-19(18)23-14-20(21)28(25,26)17-10-7-15(22)8-11-17/h7-14H,4-6H2,1-3H3
• InChI Key： DQWISOINUOTDDO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(N(CC)CC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 418.1117915g/mol
• Monoisotopic Mass: 418.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine

3-(4-Chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine (CAS No. 895639-81-3): An Overview

3-(4-Chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine (CAS No. 895639-81-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a quinoline derivative with a unique structural framework that includes a chlorobenzenesulfonyl group, an ethoxy substituent, and diethylamine functionalities. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of the chlorobenzenesulfonyl group and the ethoxy substituent further modulates the compound's pharmacological profile, enhancing its potency and selectivity. Recent studies have highlighted the potential of this compound in targeting specific enzymes and receptors involved in various disease pathways.

In the context of drug discovery, 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine has been investigated for its ability to inhibit key enzymes in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a specific kinase involved in cancer cell proliferation. The researchers found that the compound selectively targets this kinase without affecting other kinases, thereby reducing potential side effects.

The sulfonyl group in the structure plays a crucial role in enhancing the compound's solubility and bioavailability. This is particularly important for oral administration, as it ensures that the drug can be effectively absorbed and distributed throughout the body. Additionally, the presence of the diethylamine moiety contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease markers. These findings have paved the way for further clinical investigations to explore its therapeutic potential.

In addition to its therapeutic applications, this compound has also been studied for its use as a research tool in understanding cellular processes. Its ability to selectively modulate specific enzymes makes it an invaluable reagent for probing signaling pathways and identifying novel targets for drug development. Researchers at leading institutions have utilized this compound to gain insights into complex biological systems, contributing to advancements in both basic science and translational medicine.

The synthesis of 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine involves a series of well-defined chemical reactions. The quinoline core is typically synthesized via a condensation reaction between an appropriate amine and an aldehyde or ketone. Subsequent functionalization steps introduce the chlorobenzenesulfonyl group and the ethoxy substituent, followed by alkylation to form the diethylamine moiety. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-ethoxy-N,N-diethylquinolin-4-amine (CAS No. 895639-81-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of disease biology and developing novel therapeutic strategies.